Sustainable continuous flow synthesis of β-aminocarbonyls via acid-catalyzed hydration of N-Boc-2-azetines†
Reaction Chemistry & Engineering Pub Date: 2023-09-13 DOI: 10.1039/D3RE00342F
Abstract
In this work we report a waste-minimized continuous flow process for the synthesis of β-aminocarbonyls through hydration of N-Boc-2-azetines promoted under acid-catalysed conditions. The greenness of the process is harnessed by the use of flow technology for handling a biphasic segmented flow and the use of an inline liquid–liquid separator allowing the recovery of both the eco-friendly organic solvent (CPME) and the reusable acidic aqueous phase.
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Journal Name：Reaction Chemistry & Engineering
Research Products
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CAS no.: 189680-06-6
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CAS no.: 107016-79-5
